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Compound of Interest

Compound Name: B-Tpmf

Cat. No.: B15590215 Get Quote

An extensive search of publicly available scientific literature and chemical databases reveals a

significant lack of pharmacological data for the compound identified as B-Tpmf. While the

chemical structure and basic identifiers are available, detailed information regarding its

mechanism of action, signaling pathways, quantitative biological activity, and experimental

protocols is not currently in the public domain.

The compound B-Tpmf is cataloged in the PubChem database with the Chemical Identifier

(CID) 4436121. Its formal IUPAC name is N'-[7-[1-(4-tert-butylphenoxy)ethyl]-[1][2]

[3]triazolo[1,5-a]pyrimidin-2-yl]-N-methoxymethanimidamide. A summary of its basic chemical

properties is provided in Table 1.

Table 1: Chemical and Physical Properties of B-Tpmf

Property Value

Molecular Formula C₁₉H₂₄N₆O₂

Molecular Weight 368.4 g/mol

IUPAC Name

N'-[7-[1-(4-tert-butylphenoxy)ethyl]-[1][2]

[3]triazolo[1,5-a]pyrimidin-2-yl]-N-

methoxymethanimidamide

PubChem CID 4436121
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Despite the availability of this chemical information, a comprehensive review of scientific

literature did not yield any studies detailing the pharmacological properties of B-Tpmf.
Searches for its biological activity, mechanism of action, and any associated signaling

pathways were unsuccessful. The term "B-Tpmf" appears in a supplementary data file of a

study on transcription factor activity profiling, but the study itself does not provide any specific

experimental details or results for this particular compound.

The acronym "TPMF" is also prominently used in the context of "Tobacco Product Master Files"

by the U.S. Food and Drug Administration (FDA). This is an unrelated area of regulatory

documentation and does not provide any pharmacological information about the chemical

entity B-Tpmf.

Conclusion

At present, there is insufficient public information to construct an in-depth technical guide on

the pharmacology of B-Tpmf as requested. The core requirements of providing quantitative

data, detailed experimental protocols, and visualizations of signaling pathways cannot be met

due to the absence of published research on this specific compound. It is possible that B-Tpmf
is a proprietary compound of a pharmaceutical company or a research chemical that has not

yet been extensively studied or publicly disclosed. Further information would be required from

the source that initially provided the name "B-Tpmf" to proceed with a detailed pharmacological

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Pharmacology of B-Tpmf: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590215#understanding-the-pharmacology-of-b-
tpmf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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